N-(4-methylphenyl)-2-(4-propoxyanilino)acetamide

• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: N-(4-methylphenyl)-2-(4-propoxyanilino)acetamide
• InChI: InChI=1S/C18H22N2O2/c1-3-12-22-17-10-8-15(9-11-17)19-13-18(21)20-16-6-4-14(2)5-7-16/h4-11,19H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: DLBOJDUGXWEODZ-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)NCC(=O)NC2=CC=C(C=C2)C

Description

N-(4-methylphenyl)-2-(4-propoxyanilino)acetamide, commonly known as MPAA, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MPAA belongs to the class of anilides, which are compounds that contain an aniline group and a carboxylic acid group.

Scientific Research Applications

MPAA has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, MPAA has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new painkillers. In materials science, MPAA has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, MPAA has been used as a catalyst for various reactions, including Suzuki coupling and Heck reaction.

Mechanism of Action

The mechanism of action of MPAA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are involved in the production of prostaglandins, which are molecules that play a role in inflammation and pain. By inhibiting COX enzymes, MPAA can reduce the production of prostaglandins and thus alleviate inflammation and pain.
Biochemical and Physiological Effects:
MPAA has been shown to exhibit anti-inflammatory and analgesic effects in various animal models. In one study, MPAA was found to reduce inflammation and pain in a rat model of arthritis. In another study, MPAA was found to reduce pain in a mouse model of neuropathic pain. MPAA has also been shown to have low toxicity and good bioavailability, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of MPAA is its relatively simple synthesis method, which makes it easy to obtain in large quantities. MPAA is also stable under standard laboratory conditions and can be stored for extended periods without degradation. One limitation of MPAA is its limited solubility in water, which can make it difficult to work with in aqueous solutions. MPAA also has a relatively short half-life in vivo, which may limit its effectiveness in certain applications.

Future Directions

There are several potential directions for future research on MPAA. One direction is the development of new derivatives of MPAA with improved potency and selectivity for COX enzymes. Another direction is the investigation of the mechanism of action of MPAA and its potential interactions with other molecules in the body. Finally, the development of new applications for MPAA in fields such as materials science and organic synthesis could lead to new discoveries and advancements in these areas.

Synthesis Methods

The synthesis of MPAA involves the reaction of 4-methylacetanilide and 4-propoxyaniline in the presence of acetic anhydride and pyridine. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography. The yield of MPAA is typically around 70-80%, and the purity can be confirmed using NMR and IR spectroscopy.